4-N-6-Ahtuf
Description
4-N-6-Ahtuf (synonymous with the compound described in EP 4 374 877 A2) is a structurally complex carboxamide derivative featuring a spiro ring system, fluorinated aromatic substituents, and a trifluoromethyl group. Its IUPAC name is 6-[(2,3-difluoro-4-hydroxyphenyl)methyl]-9-hydroxy-5-methyl-7-oxa-N-[4-(trifluoromethyl)-2-[6-(trifluoromethyl)pyrimidin-4-yl]phenyl]-5,6-diazaspiro[3.5]non-8-ene-8-carboxamide .
Properties
CAS No. |
77228-88-7 |
|---|---|
Molecular Formula |
C27H27N3O5S |
Molecular Weight |
505.6 g/mol |
IUPAC Name |
1-(6-aminohexyl)-3-(3',6'-dihydroxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-yl)thiourea |
InChI |
InChI=1S/C27H27N3O5S/c28-11-3-1-2-4-12-29-26(36)30-16-5-8-19-22(13-16)27(35-25(19)33)20-9-6-17(31)14-23(20)34-24-15-18(32)7-10-21(24)27/h5-10,13-15,31-32H,1-4,11-12,28H2,(H2,29,30,36) |
InChI Key |
YLQURFUIUHWJCJ-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C=C1NC(=S)NCCCCCCN)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O |
Canonical SMILES |
C1=CC2=C(C=C1NC(=S)NCCCCCCN)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O |
Synonyms |
4-(N-6-aminohexylthioureal)fluorescein 4-N-6-AHTUF |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Characteristics:
- Molecular Weight : 785 g/mol (m/z = 785 [M+H]⁺, confirmed via mass spectrometry) .
- Synthesis: Prepared via a multi-step reaction involving 2-methyl-2-piperidinepropanol, N,N,N’,N’-tetramethylazodicarboxamide, and a fluorinated precursor in tetrahydrofuran (THF) at 60°C for 16 hours. The yield is 34%, with purification by HPLC (0.1% formic acid in water/acetonitrile) .
- Analytical Data : HPLC retention time = 1.30 minutes (method: SMD-TFA05) .
Comparison with Similar Compounds
Structural Analogues from EP 4 374 877 A2
The patent describes analogues (Examples 408–411) synthesized using analogous methods. While structural details are unspecified, these compounds likely share the spiro-carboxamide core but differ in substituents (e.g., alkyl chains or aryl groups). Key inferred comparisons:
| Parameter | 4-N-6-Ahtuf (Example 407) | Hypothetical Analogues (Examples 408–411) |
|---|---|---|
| Core Structure | Spiro[3.5]non-8-ene | Likely similar spiro system |
| Fluorination | 2,3-difluoro, trifluoromethyl | May vary in position/number of F atoms |
| Synthetic Yield | 34% | Unreported (potentially lower/higher) |
| HPLC Retention Time | 1.30 minutes | Unreported (dependent on polarity) |
Comparison with FDB015196 ()
| Parameter | 4-N-6-Ahtuf | FDB015196 |
|---|---|---|
| Molecular Weight | 785 g/mol | ~289 g/mol (calculated) |
| Key Functional Groups | Spiro ring, trifluoromethyl | Linear amide, methoxy |
| Synthetic Complexity | Multi-step, fluorinated reagents | Likely single-step synthesis |
| HPLC Polarity | Moderate (1.30 min) | Higher (unreported; fewer polar groups) |
Key Insight : 4-N-6-Ahtuf’s structural complexity and fluorination confer distinct physicochemical properties (e.g., higher molecular weight, lower yield) compared to simpler amides like FDB015196 .
Broader Context: Fluorinated Spiro Carboxamides
Fluorinated spiro compounds are prized in medicinal chemistry for their metabolic stability and target affinity. For example:
- Sitagliptin (anti-diabetic): Shares a trifluorophenyl group but lacks a spiro system.
- Spirooxindoles (anticancer agents): Feature spiro cores but seldom include heavy fluorination.
Advantage of 4-N-6-Ahtuf : The combination of spiro architecture and fluorination may optimize pharmacokinetic profiles, though the 34% yield suggests scalability challenges .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
